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An In-depth Technical Guide on the Molecular Weight of 1-Ethyl-1-methylcyclohexane

Abstract

This technical guide provides a comprehensive overview of the molecular weight of 1-Ethyl-1-
methylcyclohexane, a saturated cyclic hydrocarbon. The document is intended for
researchers, scientists, and professionals in drug development and related fields. It details the
compound's physicochemical properties, theoretical molecular weight calculation, and robust
experimental protocols for its determination. Methodologies for Gas Chromatography-Mass
Spectrometry (GC-MS) and the classical Victor Meyer method are presented. Additionally, a
representative synthetic protocol for obtaining the compound is included to provide a complete
workflow from synthesis to analysis. All quantitative data is summarized in tabular format for
clarity, and key experimental workflows are visualized using diagrams compliant with specified
formatting standards.

Introduction to 1-Ethyl-1-methylcyclohexane

1-Ethyl-1-methylcyclohexane is a cycloalkane with the chemical formula CO9H18.[1][2][3] As
with any pure chemical substance, its molecular weight is a fundamental physical property,
crucial for stoichiometric calculations, substance quantification, and structural elucidation. In
fields such as pharmaceutical development, precise knowledge of molecular weight is
indispensable for compound characterization, purity assessment, and formulation. This guide
outlines the theoretical basis and practical experimental procedures for the accurate
determination of this value.
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Physicochemical Properties

The key identifying and physical properties of 1-Ethyl-1-methylcyclohexane are summarized

in the table below. These data are essential for its handling, analysis, and characterization.

Property Value Reference
Molecular Formula C9H18 [11[2][3]
Molecular Weight 126.24 g/mol [11[4115]
Exact Mass 126.2392 g/mol [2][3]
CAS Number 4926-90-3 [1][2][3]
IUPAC Name 1-ethyl-1-methylcyclohexane [1112]
Density 0.777 g/cm3 [41[6]
Boiling Point 152.2 °C at 760 mmHg [4]16]
Flash Point 29.2 °C [6]
SMILES CCcci1(Cccccl)c [4]
InChiKey YPIJRYQGOKHKNKZ- 27

UHFFFAOYSA-N

Theoretical Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

For 1-Ethyl-1-methylcyclohexane (C9H18), the calculation is based on the atomic weights of

carbon (C) and hydrogen (H).

o Atomic Weight of Carbon (C): ~12.011 amu

e Atomic Weight of Hydrogen (H): ~1.008 amu

Calculation: Molecular Weight = (9 x Atomic Weight of C) + (18 x Atomic Weight of H)
Molecular Weight = (9 x 12.011) + (18 x 1.008) = 108.099 + 18.144 = 126.243 g/mol

The following diagram illustrates the logical relationship for this calculation.
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Diagram 1: Conceptual calculation of molecular weight.

Experimental Determination of Molecular Weight

While theoretical calculation provides a precise value, experimental verification is crucial for
confirming the identity and purity of a synthesized or isolated compound. Given that 1-Ethyl-1-
methylcyclohexane is a volatile organic compound, several methods are applicable.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for the identification and quantification of volatile compounds.[8][9]
The gas chromatograph separates the components of a mixture, and the mass spectrometer
provides the molecular weight of each component by measuring its mass-to-charge ratio.

e Sample Preparation:

o Prepare a dilute solution of 1-Ethyl-1-methylcyclohexane (approx. 10 ug/mL) in a volatile
organic solvent such as hexane or dichloromethane.[10]

o Transfer the solution to a 1.5 mL glass autosampler vial. Ensure no particulate matter is
present.[10]

¢ |nstrumentation and Conditions:

o Gas Chromatograph: Agilent 8890 GC System or equivalent.[6]
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o Mass Spectrometer: Agilent 5977B MSD or equivalent.[6]

o Column: A non-polar capillary column, such as an Agilent J&W DB-5ht (30 m x 0.25 mm x
0.25 um), is suitable for separating non-polar cycloalkanes.[6][10]

o Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.[6]

o Injector: Set to splittess mode. Injector temperature: 250 °C.

o Oven Program:

= Initial temperature: 50 °C, hold for 2 minutes.

» Ramp: Increase temperature at a rate of 10 °C/min to 200 °C.

= Hold at 200 °C for 5 minutes.

o Mass Spectrometer:

lonization Mode: Electron Impact (El) at 70 eV.[11]

Mass Range: Scan from m/z 35 to 300.

lon Source Temperature: 230 °C.[2]

Quadrupole Temperature: 150 °C.

o Data Acquisition and Analysis:

o Inject 1 pL of the prepared sample into the GC-MS system.

o Acquire the total ion chromatogram (TIC). The peak corresponding to 1-Ethyl-1-
methylcyclohexane will be identified by its retention time.

o Analyze the mass spectrum corresponding to this peak. The molecular ion peak (M+) will
appear at an m/z value corresponding to the molecular weight of the compound. For
C9H18, this peak should be observed at approximately m/z 126.
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o Note that for alkanes and cycloalkanes, the molecular ion peak may be of low abundance
or absent; however, characteristic fragmentation patterns can confirm the structure.[5][7]

The workflow for this process is visualized below.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.youtube.com/watch?v=yWx5AiOuJ94
https://www.ch.ic.ac.uk/local/organic/tutorial/MassSpec%20Handout%208.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8809629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation
(Dilute in Hexane)

Injection (1 pL)
(250°C Injector)

GC Separation
(DB-5 Column)

'

Elution

lonization
(Electron Impact, 70 eV)

Mass Analysis
(Quadrupole)

Detection
(Electron Multiplier)

Data Processing

Generates

Total lon Mass Spectrum
Chromatogram (TIC) (Identify M+ at m/z 126)

Click to download full resolution via product page

Diagram 2: GC-MS experimental workflow.
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Victor Meyer Method

This classical method is suitable for determining the molecular weight of volatile liquids by
measuring the volume of vapor produced from a known mass of the substance.[3]

e Apparatus Setup:

o Assemble the Victor Meyer apparatus, which consists of an inner vaporization tube, an
outer heating jacket, and a gas collection system over a water trough.

e Procedure:

o Heat the outer jacket to a temperature at least 20-30 °C above the boiling point of 1-Ethyl-
1-methylcyclohexane (i.e., ~175-185 °C).

o Accurately weigh a small amount (e.g., 0.1 g) of 1-Ethyl-1-methylcyclohexane in a small,
stoppered Hoffman bottle.

o Once the temperature in the jacket is stable and no more air is expanding from the inner
tube, place the inverted end of a graduated collection tube over the apparatus outlet in the
water trough.

o Drop the Hoffman bottle into the hot vaporization tube. The stopper will be forced out, and
the liquid will vaporize rapidly.

o The resulting vapor will displace an equal volume of air, which is collected in the
graduated tube.[3]

» Calculation:
o Record the volume of displaced air (V).
o Record the laboratory temperature (T) and atmospheric pressure (P).

o Correct the pressure for the aqueous vapor pressure of water at the laboratory
temperature.
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o Using the Ideal Gas Law (PV=nRT), where n = mass (m) / Molecular Weight (M), the
molecular weight can be calculated: M = (mRT) / (PV)

Synthesis of 1-Ethyl-1-methylcyclohexane for
Analysis

To perform an analysis, a pure sample of the compound is required. While several synthetic

routes exist, a common approach involves a Grignard reaction followed by dehydration, or

direct alkylation. A plausible route starting from 1-methylcyclohexanol is outlined below,

adapted from similar syntheses.[4]

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a reflux
condenser, dropping funnel, and nitrogen inlet, place magnesium turnings.

Grignard Reagent Formation: Add a solution of ethyl bromide in anhydrous diethyl ether
dropwise to the magnesium to initiate the formation of ethylmagnesium bromide (the
Grignard reagent).

Addition of Ketone: Once the Grignard reagent has formed, cool the flask in an ice bath and
add a solution of cyclohexanone in anhydrous diethyl ether dropwise.

Workup: After the addition is complete, quench the reaction by slowly adding a saturated
agueous solution of ammonium chloride.

Intermediate Isolation: Extract the aqueous layer with diethyl ether. Combine the organic
layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced
pressure to yield 1-ethylcyclohexanol.

Dehydration and Alkylation (Simplified Concept): The resulting tertiary alcohol can be
subjected to conditions that favor the formation of 1-ethyl-1-methylcyclohexane, potentially
through a series of steps involving dehydration and subsequent methylation, or by starting
with a different precursor like 1-methylcyclohexanone and reacting it with ethylmagnesium
bromide. A direct synthesis from 1-methylcyclohexanol is also reported.[4]

Conclusion
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The molecular weight of 1-Ethyl-1-methylcyclohexane is a defining characteristic,
theoretically calculated to be 126.24 g/mol based on its molecular formula of COH18.[1] This
value can be reliably confirmed experimentally using modern analytical techniques such as
Gas Chromatography-Mass Spectrometry, which provides high accuracy and structural
information through fragmentation patterns. For laboratories where advanced instrumentation
is unavailable, classical methods like the Victor Meyer apparatus still offer a viable, albeit less
precise, alternative for volatile compounds. The protocols and data presented in this guide
provide a robust framework for the synthesis, characterization, and analysis of 1-Ethyl-1-
methylcyclohexane for scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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